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Compound of Interest

Compound Name: Norprogesterone

Cat. No.: B14060473

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-species comparison of the metabolism of
norprogesterone, a synthetic progestin. Understanding the metabolic fate of
norprogesterone in different species is crucial for preclinical drug development and the
extrapolation of toxicological and pharmacological data to humans. This document summarizes
key quantitative data, details relevant experimental protocols, and visualizes the metabolic
pathways. For the purpose of this guide, data on norethisterone (norethindrone), a closely
related and extensively studied 19-norprogestogen, is used as a surrogate for
norprogesterone due to the limited availability of data on norprogesterone itself.

Cross-Species Comparison of Norprogesterone
(Norethisterone) Metabolism

The metabolism of norethisterone varies significantly across different species, primarily due to
differences in the expression and activity of metabolic enzymes. The main metabolic pathways
include A-ring reduction, hydroxylation, and conjugation.

Table 1: Major Metabolites of Norethisterone Identified in Various Species
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Note: A "-" indicates that specific data was not readily available in the searched literature.
"Likely" indicates that based on general metabolic pathways, the presence of this metabolite is
probable but not explicitly confirmed in the cited sources for that species.

Table 2: Key Enzymes Involved in Norethisterone Metabolism

Enzyme
. Human Monkey Dog Rat Mouse
Family
CYP3A4
(major), CYP3A CYP3A CYP3A CYP3A
Cytochrome
CYP2C9, homologues homologues homologues homologues
P450 (CYP) I I I I
CYP2C19[6] likely involved likely involved likely involved likely involved
[12]
50-reductase, 5a-reductase, 5a-reductase, 5a-reductase, 5a-reductase,
3a/B- 3a/B- 3a/B- 3a/B- 3a/B-
hydroxysteroi ~ hydroxysteroi  hydroxysteroi  hydroxysteroi  hydroxysteroi
Reductases
d d d d
dehydrogena  dehydrogena  dehydrogena  dehydrogena  dehydrogena
ses[3] ses ses ses[3] ses
Sulfotransfer
Present Present Present Present Present
ases (SULTs)
UDP-
Glucuronosylt
Present Present Present Present Present
ransferases
(UGTs)

Note: The involvement of specific enzyme homologues in monkey, dog, rat, and mouse is
inferred from the known roles of these enzyme families in steroid metabolism across mammals.

Metabolic Pathways of Norprogesterone
(Norethisterone)

The metabolism of norethisterone is a complex process involving multiple enzymatic reactions.
The primary pathways are summarized in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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